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Abstract
E-3-(Methylphenylamino)-2-propenal, a key intermediate in the synthesis of various organic

compounds, most notably the cholesterol-lowering drug Fluvastatin, is a subject of significant

interest in medicinal and synthetic chemistry. This technical whitepaper provides a detailed

review of the available scientific literature on this compound, covering its chemical and physical

properties, established synthesis protocols, and an overview of the biological activities of

related acrolein derivatives. Due to a notable lack of publicly available data on the specific

biological effects and signaling pathways of E-3-(methylphenylamino)-2-propenal, this review

also highlights the general toxicological profile of the parent compound, acrolein, to provide a

broader context for potential research and development. All quantitative data from the literature

is summarized in structured tables, and key experimental workflows are visualized using

Graphviz diagrams.

Introduction
E-3-(Methylphenylamino)-2-propenal, also known as 3-(N-methylanilino)acrolein, is an α,β-

unsaturated aldehyde containing a secondary amine functionality. Its chemical structure,

featuring both an electrophilic aldehyde and a nucleophilic enamine moiety, makes it a versatile

reagent in organic synthesis. The primary application of this compound lies in its role as a

precursor in the multi-step synthesis of Fluvastatin, a competitive inhibitor of HMG-CoA
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reductase.[1][2] This review aims to consolidate the existing knowledge on E-3-

(methylphenylamino)-2-propenal to serve as a comprehensive resource for researchers in drug

discovery and development.

Chemical and Physical Properties
The fundamental chemical and physical properties of E-3-(methylphenylamino)-2-propenal are

summarized in the table below, based on data from various chemical databases and supplier

information.

Property Value Reference

Molecular Formula C₁₀H₁₁NO [3]

Molecular Weight 161.20 g/mol [3]

IUPAC Name

(2E)-3-

(methyl(phenyl)amino)prop-2-

enal

[3]

CAS Number 14189-82-3, 34900-01-1 [3]

Appearance Not specified in literature

Melting Point Not specified in literature

Boiling Point Not specified in literature

Solubility Not specified in literature

Synthesis and Characterization
Experimental Protocol for Synthesis
A common synthetic route to E-3-(methylphenylamino)-2-propenal involves the reaction of N-

methylaniline with a suitable three-carbon aldehyde precursor. One patented method describes

the reaction of N-methylaniline with propargyl alcohol in the presence of an oxidizing agent.[1]

Another approach involves the reaction of N-methylaniline with tetramethoxypropane in the

presence of an acid catalyst. The general workflow for the latter is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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